2-(4-Amino-5-chloro-2-methylphenoxy)ethan-1-ol

• Molecular Formula: C9H12ClNO2
• Molecular Weight: 201.65 g/mol
• SMILES: CC1=CC(=C(C=C1OCCO)Cl)N
• InChI: InChI=1S/C9H12ClNO2/c1-6-4-8(11)7(10)5-9(6)13-3-2-12/h4-5,12H,2-3,11H2,1H3
• InChIKey: FVSFCEZUHWKNKL-UHFFFAOYSA-N

2-(4-Amino-5-chloro-2-methylphenoxy)ethan-1-ol: Core Physicochemical and Structural Identity for Procurement Specification

2-(4-Amino-5-chloro-2-methylphenoxy)ethan-1-ol (CAS 1550492-58-4) is a trisubstituted phenoxyethanol building block with molecular formula C₉H₁₂ClNO₂ and molecular weight 201.65 g·mol⁻¹ [1]. Its aromatic ring carries an amino group at the 4-position, a chlorine at the 5-position, and a methyl group at the 2-position, with a 2-hydroxyethoxy chain at the 1-position [1]. PubChem-computed descriptors include XLogP3-AA = 1.5, topological polar surface area = 55.5 Ų, two hydrogen bond donors, three hydrogen bond acceptors, and three rotatable bonds [1]. The compound is commercially supplied as a research chemical with a typical minimum purity specification of 95% and is recommended for long-term storage in a cool, dry environment .

Substitution pattern 4-Amino-5-chloro-2-methyl arrangement supports regiospecific synthetic transformations

Reactive handles Primary amine, primary alcohol, and aryl chloride enable orthogonal derivatization strategies

Polarity profile Intermediate lipophilicity and dual H-bond donor/acceptor topology suitable for CNS-probe design

Supply consistency Multi-supplier availability with standardized purity specification reduces procurement risk

• [1] PubChem CID 115555265. 2-(4-Amino-5-chloro-2-methylphenoxy)ethan-1-ol. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/115555265 View Source

Why 2-(4-Amino-5-chloro-2-methylphenoxy)ethan-1-ol Cannot Be Replaced by Isomeric or Des-chloro/Des-amino Analogs

The precise 4-amino-5-chloro-2-methyl substitution pattern on the phenoxyethanol scaffold produces a unique combination of electronic, steric, and hydrogen-bonding properties that cannot be replicated by regioisomers or analogs lacking either the chlorine or the amino substituent [1]. The ortho-relationship between the electron-donating amino group and the electron-withdrawing chlorine in the target compound creates a polarized aromatic ring with distinct reactivity for electrophilic aromatic substitution, cross-coupling, and heterocycle formation that is absent in the des-chloro analog (CAS 856370-48-4) or the isomer with amino and chloro groups non-adjacent (CAS 1864685-35-7) [1]. Quantitative differences in lipophilicity (XLogP3 = 1.5 for the target vs. 0.9 for the des-chloro analog and 3.0 for the des-amino analog) mean that solubility, membrane permeability, and chromatographic retention will differ substantially, making these compounds non-interchangeable in any application where partitioning behavior is critical [1][2].

Lipophilicity mismatch: Des-chloro or des-amino analogs exhibit XLogP shifts that may alter solubility, permeability, and chromatographic retention, limiting direct substitution.

Hydrogen-bond profile mismatch: Des-amino analog lacks one H-bond donor and acceptor, reducing molecular recognition capacity compared to the target compound.

Reactive-handle gap: Des-amino or des-chloro analogs lose a key functional handle (amine or aryl chloride), compromising orthogonal synthetic pathways.

Regioisomeric difference: Ortho amino-chloro motif enables fused heterocycle formation; meta-substituted isomer cannot replicate this reactivity.

• [1] PubChem CID 115555265. 2-(4-Amino-5-chloro-2-methylphenoxy)ethan-1-ol. Computed Properties. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/115555265 View Source
• [2] PubChem CID 37404. Ethanol, 2-(4-chloro-2-methylphenoxy)-. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/37404 View Source

Quantitative Differentiation Evidence for 2-(4-Amino-5-chloro-2-methylphenoxy)ethan-1-ol Against Closest Structural Analogs

Lipophilicity Differential: XLogP3 1.5 for the Target Compound vs. 0.9 (Des-chloro) and 3.0 (Des-amino) Reshapes Solubility and Partitioning Behavior

The target compound 2-(4-amino-5-chloro-2-methylphenoxy)ethan-1-ol has a PubChem-computed XLogP3-AA of 1.5 [1]. The des-chloro analog 2-(4-amino-2-methylphenoxy)ethan-1-ol (CAS 856370-48-4) has a reported XLogP of 0.9 . The des-amino analog 2-(4-chloro-2-methylphenoxy)ethanol (CAS 36220-29-8) has a PubChem-computed XLogP3 of 3.0 [2]. The chlorine atom in the target thus contributes approximately +0.6 log units relative to the des-chloro compound, while the amino group reduces lipophilicity by approximately -1.5 log units relative to the des-amino compound. This 2.1-unit logP range among three same-scaffold analogs ensures that the target compound occupies a distinct intermediate lipophilicity window.

Lipophilicity delta

Head-to-head

XLogP3 1.5 vs. 0.9 (des-Cl) and 3.0 (des-NH₂)

Intermediate polarity uniquely supports CNS-probe design window

Computed by XLogP3 algorithm; Δ = +0.6 / -1.5 log units

Evidence Dimension	Lipophilicity (XLogP3)
Target Compound Data	XLogP3-AA = 1.5
Comparator Or Baseline	Comparator 1 (des-Cl, CAS 856370-48-4): XLogP = 0.9; Comparator 2 (des-NH₂, CAS 36220-29-8): XLogP3 = 3.0
Quantified Difference	Target vs. des-Cl: ΔXLogP = +0.6; Target vs. des-NH₂: ΔXLogP = -1.5
Conditions	Computed by XLogP3 3.0 algorithm (PubChem release 2019.06.18/2025.04.14)

Why This Matters

A 0.6–1.5 log unit difference in XLogP predicts measurably different aqueous solubility, octanol-water partitioning, and reversed-phase HPLC retention, making the target compound uniquely suited for applications requiring intermediate polarity such as CNS-targeted probe design where Lipinski compliance depends on logP between 1 and 3.

• [1] PubChem CID 115555265. 2-(4-Amino-5-chloro-2-methylphenoxy)ethan-1-ol. XLogP3-AA = 1.5. https://pubchem.ncbi.nlm.nih.gov/compound/115555265 View Source
• [2] PubChem CID 37404. Ethanol, 2-(4-chloro-2-methylphenoxy)- (CAS 36220-29-8). XLogP3 = 3.0. https://pubchem.ncbi.nlm.nih.gov/compound/37404 View Source

Hydrogen Bond Donor/Acceptor Topology: Two HBD and Three HBA in the Target vs. One HBD and Two HBA in the Des-amino Analog

The target compound possesses two hydrogen bond donors (the primary aromatic amine and the primary alcohol) and three hydrogen bond acceptors (the amine nitrogen, the ether oxygen, and the alcohol oxygen) [1]. The des-amino analog 2-(4-chloro-2-methylphenoxy)ethanol (CAS 36220-29-8) has only one HBD and two HBA, lacking the amine contributions entirely [2]. The des-chloro analog (CAS 856370-48-4) retains the two HBD and three HBA count but has a higher electron density on the aromatic amine due to absence of the electron-withdrawing chlorine . The topological polar surface area is 55.5 Ų for the target [1] vs. only 29.5 Ų for the des-amino analog [2], a difference of 26.0 Ų.

H-bond topology

Head-to-head

HBD 2 / HBA 3; TPSA 55.5 Ų vs. 29.5 Ų (des-NH₂)

Extra donor/acceptor sites expand molecular recognition scope

ΔTPSA = +26.0 Ų relative to des-amino analog

Evidence Dimension	Hydrogen bond donor/acceptor count and topological polar surface area
Target Compound Data	HBD = 2, HBA = 3, TPSA = 55.5 Ų
Comparator Or Baseline	Des-NH₂ analog (CAS 36220-29-8): HBD = 1, HBA = 2, TPSA = 29.5 Ų; Des-Cl analog (CAS 856370-48-4): HBD = 2, HBA = 3, TPSA = 55.5 Ų
Quantified Difference	Target vs. des-NH₂: ΔHBD = +1, ΔHBA = +1, ΔTPSA = +26.0 Ų; Target vs. des-Cl: ΔHBD = 0, ΔHBA = 0, ΔTPSA = 0 Ų
Conditions	Computed by Cactvs 3.4.6.11/3.4.8.18 (PubChem); TPSA based on fragment-based summation method

Why This Matters

The additional hydrogen bond donor and acceptor sites in the target compound relative to the des-amino analog enable fundamentally different intermolecular interaction profiles—critical for target engagement in medicinal chemistry, co-crystal formation, and solubility in protic solvents—while the chlorine modulates amine basicity without altering HBD count.

• [1] PubChem CID 115555265. 2-(4-Amino-5-chloro-2-methylphenoxy)ethan-1-ol. Computed Properties: HBD=2, HBA=3, TPSA=55.5 Ų. https://pubchem.ncbi.nlm.nih.gov/compound/115555265 View Source
• [2] PubChem CID 37404. Ethanol, 2-(4-chloro-2-methylphenoxy)-. Computed Properties: HBD=1, HBA=2, TPSA=29.5 Ų. https://pubchem.ncbi.nlm.nih.gov/compound/37404 View Source

Regioisomeric Differentiation: 4-Amino-5-chloro Substitution Pattern vs. 6-Amino-3-chloro Isomer Yields Distinct Electronic and Steric Environment

The target compound bears the amino and chloro substituents in a 4,5-relationship (ortho to each other), while the isomer 2-(6-amino-3-chloro-2-methylphenoxy)ethan-1-ol (CAS 1864685-35-7) places them in a 3,6-relationship (meta) with the methyl group at position 2 and the phenoxyethanol chain at position 1 [1]. Although molecular weight (201.65 g·mol⁻¹) and molecular formula (C₉H₁₂ClNO₂) are identical, the reported LogP differs: 1.5 (XLogP3-AA) for the target [1] vs. 1.60 for the isomer . More importantly, the ortho amino-chloro arrangement in the target permits unique synthetic transformations—such as direct benzimidazole or benzotriazole formation via condensation/cyclization—that are geometrically impossible for the meta-substituted isomer.

Regioisomeric shift

Cross-study

4-NH₂,5-Cl (ortho) vs. 6-NH₂,3-Cl (meta) pattern

Ortho arrangement enables direct fused heterocycle synthesis

LogP ~1.5 vs. 1.60; different synthetic pathway access

Evidence Dimension	Substitution pattern and LogP
Target Compound Data	4-NH₂, 5-Cl, 2-CH₃ pattern; XLogP3-AA = 1.5
Comparator Or Baseline	Isomer (CAS 1864685-35-7): 6-NH₂, 3-Cl, 2-CH₃ pattern; LogP = 1.60
Quantified Difference	ΔLogP ≈ 0.1; different adjacency of NH₂ and Cl (ortho vs. meta)
Conditions	XLogP3-AA (PubChem) vs. LogP (Leyan vendor data)

Why This Matters

For procurement decisions, the regioisomeric identity determines which downstream synthetic pathways are accessible; the ortho amino-chloro motif of the target enables direct access to fused heterocyclic scaffolds that the meta isomer cannot provide, directly impacting synthetic route design and product diversity.

• [1] PubChem CID 115555265. 2-(4-Amino-5-chloro-2-methylphenoxy)ethan-1-ol. https://pubchem.ncbi.nlm.nih.gov/compound/115555265 View Source

Molecular Weight Differentiation: 201.65 g·mol⁻¹ for the Target vs. 167.21 g·mol⁻¹ (Des-chloro) and 186.63 g·mol⁻¹ (Des-amino) Affects Molar Dosing and Detection Sensitivity

The target compound has a molecular weight of 201.65 g·mol⁻¹ [1]. The des-chloro analog 2-(4-amino-2-methylphenoxy)ethan-1-ol (MW = 167.21 g·mol⁻¹) is lighter by 34.44 g·mol⁻¹ (corresponding to the replacement of Cl by H) . The des-amino analog 2-(4-chloro-2-methylphenoxy)ethanol (MW = 186.63 g·mol⁻¹) is lighter by 15.02 g·mol⁻¹ (NH₂ → H replacement) [2]. These mass differences produce distinct MS (m/z 201 vs. 167 vs. 186 for the molecular ion) and introduce a ~20% difference in molar concentration when equal masses are used in reaction stoichiometry.

Molecular weight gap

Head-to-head

201.65 g/mol vs. 167.21 (des-Cl) / 186.63 (des-NH₂)

~20% mass difference affects molar dosing and MS detection

ΔMW +34.44 / +15.02 g/mol; distinct MS ions

Evidence Dimension	Molecular weight
Target Compound Data	201.65 g·mol⁻¹ (C₉H₁₂ClNO₂)
Comparator Or Baseline	Des-Cl analog (CAS 856370-48-4): 167.21 g·mol⁻¹; Des-NH₂ analog (CAS 36220-29-8): 186.63 g·mol⁻¹
Quantified Difference	Target vs. des-Cl: ΔMW = +34.44 g·mol⁻¹ (+20.6%); Target vs. des-NH₂: ΔMW = +15.02 g·mol⁻¹ (+8.0%)
Conditions	Computed by PubChem 2.1/2.2 based on standard atomic weights

Why This Matters

In procurement, the heavier molecular weight of the target means that for equimolar reactions, ~20% more mass of the target must be ordered versus the des-chloro analog—directly impacting cost-per-mole calculations and inventory planning for scale-up synthesis.

• [1] PubChem CID 115555265. 2-(4-Amino-5-chloro-2-methylphenoxy)ethan-1-ol. Molecular Weight = 201.65 g/mol. https://pubchem.ncbi.nlm.nih.gov/compound/115555265 View Source
• [2] PubChem CID 37404. Ethanol, 2-(4-chloro-2-methylphenoxy)-. Molecular Weight = 186.63 g/mol. https://pubchem.ncbi.nlm.nih.gov/compound/37404 View Source

Dual Reactive Handle Architecture: Primary Aromatic Amine plus Primary Alcohol Enables Orthogonal Functionalization Unavailable in Mono-functional Analogs

The target compound is uniquely equipped with two chemically orthogonal reactive sites: a primary aromatic amine (pKa of the conjugate acid predicted to be ~3.5–4.5 due to chlorine electron withdrawal) and a primary aliphatic alcohol (pKa ~15–16) [1][2]. The des-amino analog (CAS 36220-29-8) lacks the amine handle entirely, reducing it to a single-reactive-site alcohol that can only participate in esterification, etherification, or oxidation [2]. The des-chloro analog retains the amine and alcohol but has a more basic (less electrophilically tempered) amine due to absence of the chlorine inductive effect . The chlorine in the target simultaneously serves as a third reactive site for transition-metal-catalyzed cross-coupling (e.g., Suzuki, Buchwald-Hartwig) after appropriate activation, providing a three-handle scaffold.

Reactive handles

Class-level

3 sites: Ar-NH₂ + Ar-Cl + R-OH vs. 2 sites in analogs

Tri-functional scaffold reduces building block count in library synthesis

pKa and cross-coupling inferred from Hammett analysis

Evidence Dimension	Number of chemically addressable reactive sites
Target Compound Data	3 reactive sites: Ar-NH₂, Ar-Cl, R-OH
Comparator Or Baseline	Des-NH₂ analog: 2 sites (Ar-Cl, R-OH); Des-Cl analog: 2 sites (Ar-NH₂, R-OH)
Quantified Difference	+1 reactive handle vs. both comparators
Conditions	Structural analysis; amine pKa and reactivity inferred from Hammett σₚ(Cl)=+0.23 effect on aniline basicity

Why This Matters

The availability of three distinct reactive sites on a single 201.65 Da scaffold enables divergent synthetic strategies that are impossible with the mono-functional or two-handle analogs, reducing the number of building blocks needed for complex library synthesis and improving synthetic step economy.

• [1] PubChem CID 115555265. 2-(4-Amino-5-chloro-2-methylphenoxy)ethan-1-ol. SMILES: CC1=CC(=C(C=C1OCCO)Cl)N. https://pubchem.ncbi.nlm.nih.gov/compound/115555265 View Source
• [2] PubChem CID 37404. Ethanol, 2-(4-chloro-2-methylphenoxy)-. SMILES: CC1=C(C=CC(=C1)Cl)OCCO. https://pubchem.ncbi.nlm.nih.gov/compound/37404 View Source

Vendor Purity Benchmarking: 95% Minimum Purity Specification Across Multiple Independent Suppliers Establishes Baseline Quality for the Target Compound

The target compound is listed with a minimum purity specification of 95% by at least two independent suppliers (AKSci Catalog 9033EE and Leyan Product No. 2086934) . In contrast, the des-chloro analog (CAS 856370-48-4) is also available at ≥95% purity , but its pricing is significantly higher: at CymitQuimica, 50 mg costs €522 vs. €1,435 for 500 mg , while the target compound's pricing structure (available from multiple Chinese and US vendors) suggests more competitive sourcing. The isomer (CAS 1864685-35-7) is also offered at 95% but through fewer supplier channels, indicating lower market availability for procurement.

Vendor purity benchmark

Data to verify

95% min. purity across ≥2 independent suppliers

Multi-supplier availability context; source-specific review recommended

Catalog data accessed April 2026; verify current lot specifications

Evidence Dimension	Minimum purity specification and supplier diversity
Target Compound Data	Min. purity 95%; at least 2 independent suppliers (AKSci, Leyan) confirmed
Comparator Or Baseline	Des-Cl analog: ≥95% purity, higher cost (€522/50 mg at CymitQuimica); Isomer (CAS 1864685-35-7): 95% purity, fewer supplier options
Quantified Difference	Target compound has broader multi-supplier availability at comparable purity, reducing single-source procurement risk
Conditions	Vendor catalog data accessed April 2026

Why This Matters

Multi-supplier availability of the target compound at a standardized 95% purity reduces supply chain risk, enables competitive pricing, and provides flexibility for academic and industrial procurement compared to analogs with narrower supplier bases.

Recommended Application Scenarios for 2-(4-Amino-5-chloro-2-methylphenoxy)ethan-1-ol Based on Verified Differentiation Evidence

Medicinal Chemistry Library Synthesis Requiring Intermediate Lipophilicity (XLogP3 1.5) for CNS Drug-like Space

The target compound's XLogP3 of 1.5 positions it within the optimal CNS drug-like lipophilicity range (logP 1–3), whereas the des-chloro analog (XLogP 0.9) may exhibit suboptimal membrane permeability and the des-amino analog (XLogP3 3.0) risks exceeding Lipinski thresholds and increasing off-target promiscuity [1]. Researchers designing focused libraries for CNS targets or oral bioavailability should select this compound over its analogs when intermediate logP is a critical design parameter [1].

Orthogonal Bioconjugation or Heterobifunctional Linker Development Exploiting the Amine-Alcohol-Chlorine Tri-functional Scaffold

The target compound provides three chemically distinct reactive sites: a primary aromatic amine (suitable for amide coupling, diazotization, or reductive amination), a primary aliphatic alcohol (for esterification, etherification, or oxidation), and an aryl chloride (for Pd-catalyzed cross-coupling) [1]. No single comparator analog offers all three handles simultaneously—the des-amino analog lacks the amine, and the des-chloro analog lacks the aryl chloride for cross-coupling [1]. This makes the target compound uniquely suited for constructing heterobifunctional linkers, PROTAC precursors, or antibody-drug conjugate intermediates where sequential orthogonal functionalization is required [1].

Fused Heterocycle Synthesis via Ortho-Amino-Chloro Cyclocondensation to Benzimidazoles, Benzoxazoles, or Quinoxalines

The 4-amino-5-chloro ortho-substitution pattern on the aromatic ring enables direct access to benzimidazole, benzoxazole, and quinoxaline scaffolds through cyclocondensation with carbonyl derivatives, carbon disulfide, or α-diketones [1]. The chlorine atom at the 5-position provides an additional diversification point after heterocycle formation. The regioisomeric analog 2-(6-amino-3-chloro-2-methylphenoxy)ethan-1-ol (CAS 1864685-35-7) places the amino and chloro groups in a meta relationship, which cannot undergo the same direct cyclocondensation chemistry . This regiospecific reactivity advantage makes the target compound the preferred starting material for medicinal chemists building fused heterocyclic libraries anchored to a hydroxyethyl solubilizing tail [1].

Analytical Method Development and Reference Standard Qualification Using Distinctive Physicochemical Fingerprint

The target compound's unique combination of molecular weight (201.65 g·mol⁻¹), XLogP3 (1.5), TPSA (55.5 Ų), hydrogen bond donor/acceptor count (2/3), and characteristic isotopic pattern from chlorine (³⁵Cl/³⁷Cl ≈ 3:1 ratio producing an M+2 peak at ~32% relative abundance) provides a distinctive multi-parameter analytical fingerprint [1]. This profile is easily distinguishable from the des-chloro analog (MW 167.21, no chlorine isotopic signature, XLogP 0.9) and the des-amino analog (MW 186.63, TPSA 29.5 Ų, only 1 HBD) by LC-MS, enabling unambiguous identity confirmation and purity assessment in quality control workflows [1].

Application

Selection Property

Validation Focus

CNS library synthesis

Intermediate lipophilicity profile

LogP and permeability assay context

Bioconjugation linker design

Tri-functional reactive scaffold

Orthogonal protection strategy review

Fused heterocycle synthesis

Ortho amino-chloro pattern

Cyclocondensation feasibility

Analytical QC reference

Distinctive multi-parameter fingerprint

LC-MS identity confirmation

• [1] PubChem CID 115555265. 2-(4-Amino-5-chloro-2-methylphenoxy)ethan-1-ol. Full computed property set. https://pubchem.ncbi.nlm.nih.gov/compound/115555265 View Source